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Compound of Interest

Compound Name: Boron phosphide

Cat. No.: B1170309

This guide provides essential safety and logistical information for the handling and disposal of
Boron Phosphide (BP), a compound recognized for its semiconductor properties and notable
chemical reactivity. Adherence to these procedural steps is critical for ensuring the safety of all
laboratory personnel. Boron Phosphide is highly sensitive to moisture and can release toxic
and flammable gases upon contact with water.

Key Hazards and Properties

Boron Phosphide presents several significant hazards that necessitate stringent safety
measures. It is classified as toxic if swallowed and can cause irritation to the skin, eyes, and
respiratory tract.[1][2] A primary concern is its reaction with water or moisture, which liberates
phosphine (PHs), a toxic and spontaneously flammable gas.[1][2][3]

Quantitative Data Summary
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Property Value Source
Chemical Formula BP [3]
Molecular Weight 41.78 g/mol [3114]
Appearance Maroon or gray powder [2][3]
Odor Fishy or garlic-like in moist air [3]
Density 2.90 g/cm3 [3]
Solubility in Water DecomPoses’ evolving [3]
phosphine

Phosphine (PHs) TLV 0.3 ppm [3]
Phosphine (PHs) OSHA PEL 0.3 ppm [3]

Personal Protective Equipment (PPE) Protocol

A comprehensive personal protective equipment ensemble is mandatory when handling Boron
Phosphide to mitigate exposure risks. The required PPE includes protection for the respiratory
system, eyes, hands, and body.

o Respiratory Protection: A self-contained breathing apparatus (SCBA) is essential, particularly
in situations where the material is released into the air or if phosphine exposure limits are
exceeded.[3][5] For controlled environments with adequate ventilation, a full-face respirator
may be used.[5]

o Eye and Face Protection: At a minimum, tightly fitting safety goggles with side shields are
required.[5] For tasks with a higher risk of splashing, a face shield should be worn in
conjunction with safety goggles.

o Hand Protection: Neoprene or other chemical-impermeable gloves are necessary to prevent
skin contact.[3][5] For handling the dry powder, nitrile rubber or butyl rubber gloves are also
suitable.[6] Double gloving may be appropriate for enhanced protection.[7]

« Body Protection: A lab coat, long pants, and closed-toe shoes are the minimum requirements
for any laboratory work with Boron Phosphide.[7] For larger quantities or in situations with a
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higher risk of contamination, fire/flame resistant and impervious clothing is recommended.[5]
Operational Plan for Handling Boron Phosphide
1. Preparation:
o Ensure the work area is well-ventilated, preferably within a fume hood.[5]
e Handle the material under an inert gas atmosphere to prevent contact with moisture.[1]

 Remove all sources of ignition, including heat, sparks, and open flames from the vicinity.[3]

[5]
o Have spill control materials, such as sand or other inert absorbents, readily available.[3]
2. Handling:
e Avoid the formation of dust when transferring the powder.[5][8]
» Use non-sparking tools for all manipulations.[5]
o Keep containers tightly closed when not in use.[1][3][5]
e Do not eat, drink, or smoke in the handling area.[1][6]
3. Storage:

» Store Boron Phosphide in a tightly sealed container in a cool, dry, and well-ventilated area.

[11E31[5]

Store away from incompatible materials such as strong acids, oxidizers, and halogens.[3]

Decontamination and Spill Response Protocol

1. Spill Response:
 In the event of a spill, evacuate personnel from the immediate area.[5]

o Wearing the full PPE ensemble, cover the spill with an inert absorbent material like sand.[3]
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o Carefully sweep or scoop the absorbed material into a suitable, labeled container for
disposal.[3]

» Avoid using water for cleanup.
2. Decontamination:

o Thoroughly wash all equipment that has come into contact with Boron Phosphide with soap
and water after use.

o Contaminated clothing should be removed and laundered separately.[6]
o Wash hands thoroughly with soap and water after handling the material.[1][3]

Disposal Plan

The disposal of Boron Phosphide waste must be handled with care to avoid hazardous
reactions.

1. Controlled Reaction:

» Under controlled conditions, Boron Phosphide can be reacted with a dilute acid. This
should be performed in a fume hood due to the evolution of phosphine gas.[3]

2. Neutralization:
e The resulting acidic solution should be neutralized with sodium bicarbonate.[3]
3. Final Disposal:

¢ Once neutralized, the waste may be flushed or disposed of in accordance with local
regulations.[3] Alternatively, the collected waste can be disposed of through a certified
hazardous waste collection service.[6][8]

Workflow for Safe Handling of Boron Phosphide
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Caption: Workflow for the safe handling of Boron Phosphide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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